Cas no 2171453-78-2 (1-benzyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyrrolidine-3-carboxylic acid)
1-benzyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyrrolidine-3-carboxylic acid
- 2171453-78-2
- EN300-1526775
- 1-benzyl-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pyrrolidine-3-carboxylic acid
-
- Inchi: 1S/C30H31N3O5/c1-20(27(34)32-30(28(35)36)15-16-33(19-30)17-21-9-3-2-4-10-21)31-29(37)38-18-26-24-13-7-5-11-22(24)23-12-6-8-14-25(23)26/h2-14,20,26H,15-19H2,1H3,(H,31,37)(H,32,34)(H,35,36)/t20-,30?/m1/s1
- InChI Key: HRIPKSVOJRVACV-UEWHNOOISA-N
- SMILES: OC(C1(CN(CC2C=CC=CC=2)CC1)NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 513.22637110g/mol
- Monoisotopic Mass: 513.22637110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 38
- Rotatable Bond Count: 9
- Complexity: 839
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 108Ų
1-benzyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1526775-0.05g |
1-benzyl-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pyrrolidine-3-carboxylic acid |
2171453-78-2 | 0.05g |
$2306.0 | 2023-06-05 | ||
| Enamine | EN300-1526775-0.1g |
1-benzyl-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pyrrolidine-3-carboxylic acid |
2171453-78-2 | 0.1g |
$2415.0 | 2023-06-05 | ||
| Enamine | EN300-1526775-0.25g |
1-benzyl-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pyrrolidine-3-carboxylic acid |
2171453-78-2 | 0.25g |
$2525.0 | 2023-06-05 | ||
| Enamine | EN300-1526775-0.5g |
1-benzyl-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pyrrolidine-3-carboxylic acid |
2171453-78-2 | 0.5g |
$2635.0 | 2023-06-05 | ||
| Enamine | EN300-1526775-1.0g |
1-benzyl-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pyrrolidine-3-carboxylic acid |
2171453-78-2 | 1g |
$2745.0 | 2023-06-05 | ||
| Enamine | EN300-1526775-2.5g |
1-benzyl-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pyrrolidine-3-carboxylic acid |
2171453-78-2 | 2.5g |
$5380.0 | 2023-06-05 | ||
| Enamine | EN300-1526775-5.0g |
1-benzyl-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pyrrolidine-3-carboxylic acid |
2171453-78-2 | 5g |
$7961.0 | 2023-06-05 | ||
| Enamine | EN300-1526775-10.0g |
1-benzyl-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pyrrolidine-3-carboxylic acid |
2171453-78-2 | 10g |
$11805.0 | 2023-06-05 | ||
| Enamine | EN300-1526775-50mg |
1-benzyl-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pyrrolidine-3-carboxylic acid |
2171453-78-2 | 50mg |
$768.0 | 2023-09-26 | ||
| Enamine | EN300-1526775-100mg |
1-benzyl-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pyrrolidine-3-carboxylic acid |
2171453-78-2 | 100mg |
$804.0 | 2023-09-26 |
1-benzyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyrrolidine-3-carboxylic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 1-benzyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyrrolidine-3-carboxylic acid
Introduction to 1-benzyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyrrolidine-3-carboxylic acid and Its Significance in Modern Chemical Biology
1-benzyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyrrolidine-3-carboxylic acid, identified by its CAS number 2171453-78-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule represents a convergence of advanced chemical synthesis and biological functionality, making it a subject of considerable interest for both academic and industrial applications.
The structural complexity of 1-benzyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyrrolidine-3-carboxylic acid is evident from its name, which encodes multiple functional groups and structural motifs. The presence of a benzyl group, an amidopyrrolidine core, and a fluoren-9-yl methoxycarbonyl moiety suggests a molecule with potential for diverse biological activities. These features are not merely decorative but are strategically incorporated to enhance interactions with biological targets, such as enzymes and receptors.
In recent years, the development of novel pharmacophores has been driven by the need for more effective and selective therapeutic agents. The fluoren-9-yl methoxycarbonyl group, in particular, is known for its ability to enhance the solubility and metabolic stability of molecules, making it a popular choice in drug design. This group also contributes to the overall rigidity of the molecule, which can be advantageous in binding to specific biological targets with high affinity.
The amidopyrrolidine core is another critical feature of this compound. Pyrrolidine derivatives have been extensively studied for their role in various biological processes, including enzyme inhibition and receptor modulation. The specific configuration at the (2R) position indicates a stereochemically defined molecule, which is often essential for achieving optimal biological activity. Stereoisomers can exhibit vastly different pharmacological profiles, underscoring the importance of precise structural control in drug development.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can identify potential binding sites and optimize the structure of compounds like 1-benzyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyrrolidine-3-carboxylic acid to enhance their efficacy. These computational methods have been instrumental in accelerating the drug discovery process and reducing the reliance on empirical screening.
The benzyl group in this compound also serves as a handle for further chemical modification. Benzyl protecting groups are commonly used in synthetic chemistry to shield reactive sites during multi-step syntheses. Once the protecting group is removed, the underlying functionalities can be accessed for further derivatization. This flexibility makes 1-benzyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyrrolidine-3-carboxylic acid a valuable building block for constructing more complex molecules.
One of the most exciting aspects of this compound is its potential application in the development of novel therapeutics. The combination of structural motifs that enhance solubility, metabolic stability, and binding affinity makes it an attractive candidate for further exploration. Researchers are currently investigating its interactions with various biological targets to uncover new mechanisms of action and therapeutic possibilities.
The role of fluoren derivatives in medicinal chemistry cannot be overstated. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The methoxycarbonyl group further enhances the pharmacological properties by improving water solubility and reducing susceptibility to enzymatic degradation. Such features are crucial for developing drugs that can be administered orally or intravenously with high bioavailability.
The synthesis of 1-benzyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyrrolidine-3-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have also made it possible to perform these reactions under milder conditions, reducing waste and improving sustainability.
In conclusion, 1-benzyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyrrolidine-3-carboxylic acid (CAS no 2171453-78-2) is a structurally complex and functionally versatile molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.
2171453-78-2 (1-benzyl-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)